Cas no 1326812-92-3 (5-Methyl-3-(3,4,5-trimethoxyphenyl)-4,5-dihydro-1,2-oxazole-5-carboxylic acid)

• Product Name: 5-Methyl-3-(3,4,5-trimethoxyphenyl)-4,5-dihydro-1,2-oxazole-5-carboxylic acid
• CAS No: 1326812-92-3
• MF: C₁₄H₁₇NO₆
• MW: 295.287884473801
• CID: 4694736
• Update Time: 2025-06-07

5-Methyl-3-(3,4,5-trimethoxyphenyl)-4,5-dihydro-1,2-oxazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Methyl-3-(3,4,5-trimethoxyphenyl)-4,5-dihydro-1,2-oxazole-5-carboxylic acid

• Inchi： 1S/C14H17NO6/c1-14(13(16)17)7-9(15-21-14)8-5-10(18-2)12(20-4)11(6-8)19-3/h5-6H,7H2,1-4H3,(H,16,17)
• InChI Key： PFVNCSPMENPJIB-UHFFFAOYSA-N
• SMILES： O1C(C(=O)O)(C)CC(C2C=C(C(=C(C=2)OC)OC)OC)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 412
• Topological Polar Surface Area: 86.6

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 448.9±55.0 °C at 760 mmHg
• Flash Point: 225.3±31.5 °C
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

5-Methyl-3-(3,4,5-trimethoxyphenyl)-4,5-dihydro-1,2-oxazole-5-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)